Cas no 120085-88-3 (1-(5,6-dihydro-4H-cyclopenta[b]furan-2-yl)-Ethanone)

• Product Name: 1-(5,6-dihydro-4H-cyclopenta[b]furan-2-yl)-Ethanone
• CAS No: 120085-88-3
• Molecular Formula: C₉H₁₀O₂
• Molecular Weight: 150.1745
• CID: 105131
• PubChem ID: 10374604

1-(5,6-dihydro-4H-cyclopenta[b]furan-2-yl)-Ethanone Properties

Names and Identifiers

• 1-(5,6-dihydro-4H-cyclopenta[b]furan-2-yl)-Ethanone
• Ethanone, 1-(5,6-dihydro-4H-cyclopenta[b]furan-2-yl)- (9CI)
• Ethanone,1-(5,6-dihydro-4H-cyclopenta[b]furan-2-yl)-
• 1-(5,6-dihydro-4H-cyclopenta[b]furan-2-yl)ethanone
• 120085-88-3

• InChIKey： QJYVFERIOAJANM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O2/c1-6(10)9-5-7-3-2-4-8(7)11-9/h5H,2-4H2,1H3
• SMILES： O1C(C(=O)C)=CC2CCCC1=2

Computed Properties

• Exact Mass: 150.0681
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.068079557g/mol
• Heavy Atom Count: 11
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21